
A Technical Guide to the Spectroscopic Data of
3,5-Dinitrophenanthrene

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 3,5-Dinitrophenanthrene

CAS No.: 159092-72-5

Cat. No.: B116321

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dinitrophenanthrene is a nitro-substituted polycyclic aromatic hydrocarbon. Due to the

challenges in isolating specific isomers from nitration reactions of phenanthrene,

comprehensive experimental spectroscopic data for the 3,5-dinitro isomer is not readily

available in public databases. This guide provides a summary of predicted spectroscopic data

for 3,5-dinitrophenanthrene, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS) data, to assist researchers in its identification and characterization.

Additionally, a general experimental protocol for the synthesis and spectroscopic analysis of

dinitrophenanthrenes is outlined.

Predicted Spectroscopic Data
Given the absence of experimentally derived spectra in readily accessible literature, the

following tables summarize the predicted spectroscopic data for 3,5-dinitrophenanthrene.
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These predictions are based on computational models and should be used as a reference for

the identification of this compound.

Table 1: Predicted ¹H NMR Spectral Data for 3,5-Dinitrophenanthrene

Chemical Shift
(ppm)

Multiplicity Number of Protons Assignment

~9.2 - 9.0 d 1 Aromatic H

~8.9 - 8.7 m 2 Aromatic H

~8.5 - 8.3 d 1 Aromatic H

~8.2 - 8.0 m 2 Aromatic H

~7.9 - 7.7 t 2 Aromatic H

Note: Predicted chemical shifts are estimates and the actual experimental values may vary.

The solvent for this predicted spectrum is typically CDCl₃.

Table 2: Predicted ¹³C NMR Spectral Data for 3,5-Dinitrophenanthrene

Chemical Shift (ppm) Carbon Type

~150 - 145 C-NO₂

~135 - 120 Aromatic C & CH

~130 - 125 Quaternary Aromatic C

Note: Predicted chemical shifts are estimates and the actual experimental values may vary.

Table 3: Predicted IR Spectral Data for 3,5-Dinitrophenanthrene
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Wavenumber (cm⁻¹) Intensity Assignment

3100 - 3000 Medium Aromatic C-H stretch

1620 - 1580 Medium Aromatic C=C stretch

1550 - 1500 Strong Asymmetric NO₂ stretch

1360 - 1320 Strong Symmetric NO₂ stretch

900 - 675 Strong
Aromatic C-H out-of-plane

bend

Note: Predicted vibrational frequencies are estimates and the actual experimental values may

vary.

Table 4: Predicted Mass Spectrometry Data for 3,5-Dinitrophenanthrene

m/z Relative Intensity (%) Assignment

268 100 [M]⁺ (Molecular Ion)

222 Moderate [M - NO₂]⁺

192 Moderate [M - 2NO₂]⁺ or [M - NO₂ - NO]⁺

176 Moderate
[M - 2NO₂ - O]⁺ or [M - 2NO₂ -

H₂O]⁺

164 Moderate [C₁₃H₈]⁺

Note: Fragmentation patterns are predicted and the relative intensities are estimates.

Experimental Protocols
The following provides a general methodology for the synthesis and spectroscopic

characterization of dinitrophenanthrenes, which can be adapted for the specific synthesis and

analysis of the 3,5-dinitro isomer.

Synthesis: Nitration of Phenanthrene

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b116321/docs?utm_src=pdf-body#a-technical-guide-to-the-spectroscopic-data-of-3-5-dinitrophenanthrene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The nitration of phenanthrene typically yields a mixture of isomers, and the distribution of these

isomers is highly dependent on the reaction conditions.

Materials: Phenanthrene, fuming nitric acid, concentrated sulfuric acid, acetic anhydride,

dichloromethane, ethanol.

Procedure:

Dissolve phenanthrene in a suitable solvent such as acetic anhydride or dichloromethane

in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

Cool the solution in an ice bath to 0-5 °C.

Prepare a nitrating mixture by slowly adding fuming nitric acid to concentrated sulfuric acid

while cooling in an ice bath.

Add the nitrating mixture dropwise to the phenanthrene solution while maintaining the

temperature below 10 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for a

specified time (e.g., 2-4 hours).

Pour the reaction mixture into ice-water to precipitate the crude product.

Filter the precipitate, wash with water until neutral, and then with a small amount of cold

ethanol.

The crude product, a mixture of dinitrophenanthrene isomers, will require purification,

typically by column chromatography on silica gel using a suitable eluent system (e.g., a

hexane-ethyl acetate gradient) to isolate the desired 3,5-dinitrophenanthrene isomer.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: Dissolve a small amount of the purified 3,5-dinitrophenanthrene in

a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.
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¹H NMR: Acquire the proton NMR spectrum. Typical parameters include a 400 or 500 MHz

spectrometer, a sufficient number of scans for a good signal-to-noise ratio, and a spectral

width covering the aromatic region (approximately 7-10 ppm).

¹³C NMR: Acquire the carbon-13 NMR spectrum. This may require a longer acquisition

time due to the low natural abundance of ¹³C.

Infrared (IR) Spectroscopy:

Sample Preparation: Prepare the sample as a KBr pellet or as a thin film on a salt plate

(e.g., NaCl or KBr).

Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR)

spectrometer over the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS):

Sample Introduction: Introduce the sample into the mass spectrometer, typically via direct

insertion probe or after separation by gas chromatography (GC-MS).

Ionization: Use a suitable ionization technique, such as Electron Ionization (EI) or

Electrospray Ionization (ESI).

Data Acquisition: Acquire the mass spectrum, recording the mass-to-charge ratio (m/z) of

the molecular ion and fragment ions.

Visualizations
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Caption: Workflow for the synthesis and spectroscopic analysis of 3,5-dinitrophenanthrene.
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Caption: Predicted fragmentation pathway for 3,5-dinitrophenanthrene in Mass Spectrometry.

To cite this document: BenchChem. [A Technical Guide to the Spectroscopic Data of 3,5-
Dinitrophenanthrene]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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